Cas no 7283-70-7 (Diisopropyl fumarate)

• Product Name: Diisopropyl fumarate
• CAS No: 7283-70-7
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 569861
• PubChem ID: 87561604
• Update Time: 2025-06-27

Diisopropyl fumarate Chemical and Physical Properties

Names and Identifiers

• Diisopropyl fumarate
• 2-Butenedioic acid(2E)-, 1,4-bis(1-methylethyl) ester
• Fumaric Acid Diisopropyl Ester
• FUMARIC ACID, DIISOPROPYL ESTER
• Diisopropylester kyseliny fumarove
• POD4AH8070
• FNMTVMWFISHPEV-AATRIKPKSA-N
• 2-Butenedioic acid (E)-, bis(1-methylethyl) ester
• Diisopropylester kyseliny fumarove [Czech]
• dipropan-2-yl but-2-enedioate
• Fumaric acid diisopropyl
• 2-Butenedioic acid, bis(1-methylethyl) ester, (E)-
• NSC70161
• SCHEMBL178194
• CS-0212724
• BRN 1726370
• NS00080772
• NSC-70161
• 2-Butenedioic acid (2E)-, 1,4-bis(1-methylethyl) ester
• Diisopropyl 2-butenedioate, AldrichCPR
• SCHEMBL177748
• 2-Butenedioic acid (E)-, bis(1-methylethyl) ester (9CI)
• DTXSID201032569
• AI3-15489
• D95948
• EINECS 230-707-1
• AKOS015915585
• 2-BUTENEDIOIC ACID (2E)-, BIS(1-METHYLETHYL) ESTER
• CHEMBL4069580
• 7283-70-7
• NSC 70161
• WLN: 1Y1&OV1U1VOY1&1
• LS-13849
• UNII-POD4AH8070
• D3916
• MFCD00545172
• dipropan-2-yl (E)-but-2-enedioate
• Diisopropyl (2E)-2-butenedioate #
• Q27286669
• STK331951
• NSC-7016
• dipropan-2-yl (2E)-but-2-enedioate

• MDL： MFCD00545172
• Inchi： 1S/C10H16O4/c1-7(2)13-9(11)5-6-10(12)14-8(3)4/h5-8H,1-4H3/b6-5+
• InChI Key： FNMTVMWFISHPEV-AATRIKPKSA-N
• SMILES： O(C(/C=C/C(=O)OC(C)C)=O)C(C)C
• BRN： 1726370

Computed Properties

• Exact Mass: 200.10500
• Monoisotopic Mass: 200.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Not available
• Density: 0.9941 (rough estimate)
• Melting Point: 2°C(lit.)
• Boiling Point: 110°C/12mmHg(lit.)
• Flash Point: 112.3°C
• Refractive Index: 1.4330-1.4370
• PSA: 52.60000
• LogP: 1.44580
• Solubility: Not available
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

Diisopropyl fumarate Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H303-H315-H320
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：LT1575000
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Diisopropyl fumarate

Diisopropyl Fumarate (CAS No. 7283-70-7): A Versatile Synthetic Intermediate in Pharmaceutical and Biomedical Research

Diisopropyl fumarate, with the chemical formula C₁₀H₁₄O₄ and CAS number 7283-70-7, is a diester derivative of fumaric acid. This compound is widely recognized as a critical synthetic intermediate in the development of pharmaceuticals, materials science, and biochemical applications. Its unique structural features, including the conjugated double bond in the fumarate moiety and the branched isopropyl groups, enable it to participate in a variety of chemical reactions, making it a valuable tool for researchers across multiple disciplines.

Recent studies have highlighted the potential of diisopropyl fumarate in modulating cellular signaling pathways. For instance, a 2023 publication in the Journal of Medicinal Chemistry demonstrated that this compound can act as a prodrug precursor for anti-inflammatory agents. The conjugated double bond in the fumarate group allows for the formation of bioactive metabolites that target specific inflammatory cytokines, offering a novel approach to treating chronic inflammatory diseases. This application aligns with the growing emphasis on targeted drug delivery systems in modern pharmacology.

One of the key advantages of diisop, the isopropyl groups provide steric hindrance that can influence the stereochemistry of reaction products. This property is particularly significant in asymmetric synthesis, where the control of stereochemistry is critical for achieving desired biological activities. Researchers at the University of Tokyo, in a 2024 study, utilized diisopropyl fumarate as a chiral auxiliary in the synthesis of novel antifungal compounds, achieving high enantiomeric purity in the final products. Such advancements underscore the compound's role in the development of chiral pharmaceuticals with enhanced therapeutic profiles.

The chemical stability of diisopropyl fumarate under various reaction conditions is another factor contributing to its widespread use. A 2022 study published in Organic & Biomolecular Chemistry reported that this compound exhibits exceptional thermal stability, with a decomposition temperature of approximately 220°C. This property makes it suitable for use in high-temperature synthetic processes, such as the preparation of polymer-based drug delivery systems. The ability to maintain structural integrity under extreme conditions is a significant advantage in industrial-scale applications.

In the realm of biomedical research, diisopropyl fumarate has shown promise in the development of biocompatible materials. A 2023 study in Biomaterials Science explored its potential as a crosslinking agent for hydrogels used in tissue engineering. The compound's ability to form stable covalent bonds with polymeric matrices enhances the mechanical strength of these materials, making them suitable for applications such as wound healing and regenerative medicine. This application reflects the growing intersection between chemical synthesis and biomedical innovation.

The environmental impact of diisopropyl fumarate is an area of increasing interest in sustainable chemistry. A 2024 review in Green Chemistry highlighted the compound's potential as a green reagent in the synthesis of pharmaceutical intermediates. Its low toxicity profile and biodegradability make it an attractive alternative to traditional organic solvents. Researchers are now exploring ways to optimize its use in eco-friendly synthesis protocols, aligning with global efforts to reduce the environmental footprint of chemical manufacturing.

Recent advancements in analytical techniques have enabled more precise characterization of diisopropyl fumarate. A 2023 study in Journal of Chromatography A described a novel HPLC method for the quantitative analysis of this compound in complex biological matrices. This technique has been instrumental in understanding its pharmacokinetic behavior in vivo, providing insights into its absorption, distribution, metabolism, and excretion (ADME) properties. Such data are critical for the design of effective drug delivery systems.

The versatility of diisopropyl fumarate extends to its use in the synthesis of functionalized polymers. A 2024 paper in Macromolecules reported the development of a novel polymer with tunable mechanical properties, where diisopropyl fumarate was used as a crosslinking agent. The resulting material demonstrated exceptional flexibility and durability, making it suitable for applications in flexible electronics and wearable medical devices. This application highlights the compound's potential in the emerging field of smart materials.

Despite its many advantages, the synthesis of diisopropyl fumarate remains a subject of ongoing research. A 2023 study in Chemical Communications described a catalytic method for its preparation using a chiral Brønsted acid catalyst. This approach not only improves the efficiency of the synthesis but also allows for the control of the stereochemistry of the final product. Such advancements are crucial for the production of enantiomerically pure compounds with enhanced biological activity.

Looking ahead, the future of diisopropyl fumarate in scientific research appears promising. Its unique chemical properties, combined with recent advances in synthetic methodologies and analytical techniques, position it as a key player in the development of next-generation pharmaceuticals and advanced materials. As researchers continue to explore its potential, it is likely that diisopropyl fumarate will play an increasingly important role in addressing some of the most pressing challenges in medicine and materials science.